Cas no 2229404-83-3 (4,4-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid)

• Product Name: 4,4-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• CAS No: 2229404-83-3
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 6126854
• PubChem ID: 165629419
• Update Time: 2025-07-22

4,4-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• EN300-1970608
• 2229404-83-3
• 4,4-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid

• Inchi： 1S/C11H10F2N2O2/c12-10(13)7(4-9(16)17)8-5-15-11-6(8)2-1-3-14-11/h1-3,5,7,10H,4H2,(H,14,15)(H,16,17)
• InChI Key： UZBSXHBSWYAECE-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1=CNC2C1=CC=CN=2)F

Computed Properties

• Exact Mass: 240.07103389g/mol
• Monoisotopic Mass: 240.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on 4,4-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid

Recent Advances in the Study of 4,4-Difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic Acid (CAS: 2229404-83-3)

The compound 4,4-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid (CAS: 2229404-83-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique pyrrolopyridine scaffold and difluorobutanoic acid moiety, has been explored for its role as a key intermediate or active pharmaceutical ingredient (API) in various therapeutic areas, including oncology and inflammation.

Recent studies have focused on the synthesis and optimization of 4,4-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid to enhance its bioavailability and target specificity. Researchers have employed advanced techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) analysis to identify derivatives with improved pharmacological properties. The compound's ability to modulate specific enzymatic pathways, particularly those involving kinases, has been a focal point of investigation.

In one notable study published in the Journal of Medicinal Chemistry, scientists demonstrated that 4,4-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid exhibits potent inhibitory activity against a subset of tyrosine kinases implicated in cancer progression. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and its target, providing valuable insights for the design of next-generation kinase inhibitors. These findings underscore the compound's potential as a scaffold for developing novel anticancer agents.

Another area of research has explored the compound's utility in inflammation-related disorders. Preclinical models have shown that 4,4-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid can attenuate inflammatory responses by selectively inhibiting key signaling molecules in the NF-κB pathway. This has sparked interest in its application for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, recent efforts have explored prodrug approaches to enhance the compound's solubility and tissue penetration.

In summary, 4,4-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid (CAS: 2229404-83-3) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Continued research into its mechanisms of action and therapeutic potential is expected to yield significant advancements in the treatment of cancer and inflammatory diseases.